Cas no 2639440-49-4 (4,4-difluoro-3-methylpyrrolidin-3-amine)

• Product Name: 4,4-difluoro-3-methylpyrrolidin-3-amine
• CAS No: 2639440-49-4
• MF: C₅H₁₀F₂N₂
• MW: 136.14
• MDL: MFCD34623505
• CID: 5109702
• PubChem ID: 156631328
• Update Time: 2025-05-26

4,4-difluoro-3-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-methyl-pyrrolidin-3-amine
• 4,4-difluoro-3-methylpyrrolidin-3-amine

• MDL： MFCD34623505
• Inchi： 1S/C5H10F2N2/c1-4(8)2-9-3-5(4,6)7/h9H,2-3,8H2,1H3
• InChI Key： OQKXGXLNCFKLHG-UHFFFAOYSA-N
• SMILES： CC1(CNCC1(F)F)N

Additional information on 4,4-difluoro-3-methylpyrrolidin-3-amine

4,4-Difluoro-3-methylpyrrolidin-3-amine: A Promising Compound in Medicinal Chemistry (CAS No. 2639440-49-4)

4,4-Difluoro-3-methylpyrrolidin-3-amine (CAS No. 2639440-49-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are cyclic amines with a five-membered ring containing one nitrogen atom. The presence of difluoro and methyl substituents on the pyrrolidine ring imparts distinct chemical and biological properties, making it a valuable candidate for drug development.

The chemical structure of 4,4-difluoro-3-methylpyrrolidin-3-amine is characterized by the presence of two fluorine atoms at the 4-position and a methyl group at the 3-position of the pyrrolidine ring. These substituents significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and stability. The fluorine atoms, in particular, are known to enhance metabolic stability and improve pharmacokinetic profiles, which are crucial factors in drug design.

Recent studies have highlighted the potential of 4,4-difluoro-3-methylpyrrolidin-3-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. The ability to fine-tune these receptors with high selectivity and potency makes 4,4-difluoro-3-methylpyrrolidin-3-amine an attractive candidate for developing new treatments.

In addition to its neurological applications, 4,4-difluoro-3-methylpyrrolidin-3-amine has also shown promise in oncology. Preclinical studies have demonstrated that this compound can inhibit certain kinases involved in cancer cell proliferation and survival. For instance, it has been reported to exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. By targeting these kinases, 4,4-difluoro-3-methylpyrrolidin-3-amine may offer a novel approach to cancer therapy.

The pharmacological profile of 4,4-difluoro-3-methylpyrrolidin-3-amine has been extensively studied using both in vitro and in vivo models. In vitro assays have revealed that this compound exhibits high affinity for its target receptors and enzymes, with low nanomolar IC50 values. In vivo studies have further confirmed its efficacy and safety in animal models of various diseases. These findings underscore the potential of 4,4-difluoro-3-methylpyrrolidin-3-amine as a lead compound for further drug development.

The synthesis of 4,4-difluoro-3-methylpyrrolidin-3-amine has been optimized to achieve high yields and purity. Various synthetic routes have been explored, including multistep processes involving fluorination reactions and ring formation steps. The choice of synthetic strategy depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound.

In conclusion, 4,4-difluoro-3-methylpyrrolidin-3-amine (CAS No. 2639440-49-4) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional applications and refine its use as a therapeutic agent.